Cas no 838824-10-5 (Ethanethioamide,N-5-thiazolyl-)

838824-10-5 structure
Product name:Ethanethioamide,N-5-thiazolyl-
CAS No:838824-10-5
MF:C5H6N2S2
MW:158.244537830353
CID:716211
Ethanethioamide,N-5-thiazolyl- Chemical and Physical Properties
Names and Identifiers
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- Ethanethioamide,N-5-thiazolyl-
- Ethanethioamide, N-5-thiazolyl-
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- Inchi: 1S/C5H6N2S2/c1-4(8)7-5-2-6-3-9-5/h2-3H,1H3,(H,7,8)
- InChI Key: GUGVGCBYMALECO-UHFFFAOYSA-N
- SMILES: C(=S)(NC1SC=NC=1)C
Computed Properties
- Exact Mass: 157.997
- Monoisotopic Mass: 157.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2A^2
Ethanethioamide,N-5-thiazolyl- Related Literature
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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